Cas no 2171770-80-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid
• CAS No: 2171770-80-0
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6560939
• PubChem ID: 165778718
• Update Time: 2025-05-21

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid
• EN300-1473478
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]cyclopentane-1-carboxylic acid
• 2171770-80-0

• Inchi： 1S/C27H28N2O5/c1-2-3-12-24(25(30)28-18-14-13-17(15-18)26(31)32)29-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： QSMAPDZHAWKOKB-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171770-80-0, known as 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and an alkyne functionality. These features make it a versatile building block for various applications, particularly in the synthesis of advanced materials and bioactive molecules.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under mild conditions while being easily removable under specific cleavage conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a hexynamide moiety. This arrangement suggests potential applications in the construction of peptide-based materials or as intermediates in complex molecule synthesis. The presence of the cyclopentane ring adds rigidity and stability to the molecule, enhancing its mechanical properties and making it suitable for use in polymer systems or as a rigid linker in supramolecular assemblies.

Recent studies have highlighted the importance of alkyne functionalities in click chemistry and other conjugate addition reactions. The hexynamide moiety in this compound provides a reactive site for such transformations, enabling the creation of cross-linked networks or functionalized surfaces. For instance, researchers have explored the use of similar compounds in the development of stimuli-responsive materials, where the alkyne group serves as a key reactive site for dynamic covalent chemistry.

From a synthetic perspective, this compound represents a convergence of multiple advanced organic synthesis techniques. The construction of the cyclopentane ring likely involves either cycloaddition reactions or iterative coupling strategies, while the incorporation of the Fmoc group requires precise control over protecting group chemistry. The overall synthesis pathway underscores the importance of modular design in modern organic synthesis, where individual components are synthesized separately before being assembled into the final product.

Looking ahead, the potential applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclopentane-1-carboxylic acid are vast and varied. Its combination of a rigid cyclopentane ring, an Fmoc protecting group, and an alkyne functionality makes it an ideal candidate for use in drug delivery systems, where such features can be leveraged to enhance bioavailability or target specificity. Additionally, its role as a precursor for more complex molecules could pave the way for innovative solutions in areas such as nanotechnology and biotechnology.

In conclusion, this compound represents a fascinating intersection of organic chemistry and materials science. Its unique structure and functional groups position it as a valuable tool for researchers seeking to develop advanced materials and bioactive molecules. As ongoing research continues to uncover new applications and synthetic strategies, compounds like this one will undoubtedly play a pivotal role in shaping the future of chemical innovation.